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Compound of Interest

Compound Name: YEATS4 binder-1

Cat. No.: B15139767

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of YEATS4 binder-1 with other known
YEATS domain inhibitors, offering supporting experimental data and detailed protocols to
validate the downstream effects of these compounds. The YEATS (Yaf9, ENL, AF9, Taf14,
SAS5) domain-containing protein 4 (YEATS4), also known as GAS41, is a critical epigenetic
reader that recognizes acetylated and crotonylated lysine residues on histones, playing a
pivotal role in chromatin remodeling and gene transcription. Its dysregulation has been
implicated in various cancers, making it an attractive therapeutic target.

Comparative Analysis of YEATS4 Binders

This section presents a quantitative comparison of YEATS4 binder-1 (analogue 4e) with other
reported YEATS domain inhibitors, SGC-IMLLT and DLG-369. The data is summarized for easy
comparison of their biochemical potency, cellular target engagement, and selectivity.
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Cellular
. IC50 Selectivity
Compound Target(s) Ki (nM) Reference
(NanoBRET, Notes
nM)
>15-fold
YEATS4 selective over
_ YEATS4 37 300 [1]
binder-1 (4e) YEATSL, 2,
and 3.
>10-fold
YEATS4 selective over
_ YEATS4 33 170 [2]
binder 4d YEATS], 2,
and 3.
Selective for
MLLT1 MLLT1/3 over
) (YEATSL) / MLLT1: 129, MLLT1/3; YEATS?2 and
SGC-iMLLT [31[4]
MLLT3 MLLT3: 77 ~500 YEATS4
(YEATS3) (IC50 > 10
uM).
Selective for
MLLT1 / MLLT1: 150,
NVS-MLLT-1 MLLTZ1: 500 MLLT1/3 over [5]
MLLT3 MLLT3: 254

YEATS2/4.

Signaling Pathways and Experimental Workflows

YEATS4 is implicated in several critical signaling pathways. The following diagrams illustrate

these pathways and the experimental workflows to validate the effects of YEATS4 binder-1.
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YEATS4 Signaling Pathways Overview
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Cell Viability Assay

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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